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  4. 15-(5-Ethyl-3,4-dihydroxy-6-methylheptan-2-yl)-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
15-(5-Ethyl-3,4-dihydroxy-6-methylheptan-2-yl)-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one 15-(5-Ethyl-3,4-dihydroxy-6-methylheptan-2-yl)-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one 28-Homobrassinolide belongs to the class of organic compounds known as brassinolides and derivatives. These are cholestane based steroid lactones containing benzo[c]indeno[5, 4-e]oxepin-3-one. 28-Homobrassinolide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 28-Homobrassinolide has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 28-homobrassinolide is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 28-homobrassinolide can be found in brassicas. This makes 28-homobrassinolide a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 80483-89-2
VCID: VC0016324
InChI: InChI=1S/C29H50O6/c1-7-17(15(2)3)26(33)25(32)16(4)19-8-9-20-18-14-35-27(34)22-12-23(30)24(31)13-29(22,6)21(18)10-11-28(19,20)5/h15-26,30-33H,7-14H2,1-6H3/t16-,17-,18-,19+,20-,21-,22+,23-,24+,25-,26-,28+,29+/m0/s1
SMILES: CCC(C(C)C)C(C(C(C)C1CCC2C1(CCC3C2COC(=O)C4C3(CC(C(C4)O)O)C)C)O)O
Molecular Formula: C₂₉H₅₀O₆
Molecular Weight: 494.7 g/mol

15-(5-Ethyl-3,4-dihydroxy-6-methylheptan-2-yl)-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one

CAS No.: 80483-89-2

Reference Standards

VCID: VC0016324

Molecular Formula: C₂₉H₅₀O₆

Molecular Weight: 494.7 g/mol

15-(5-Ethyl-3,4-dihydroxy-6-methylheptan-2-yl)-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one - 80483-89-2

CAS No. 80483-89-2
Product Name 15-(5-Ethyl-3,4-dihydroxy-6-methylheptan-2-yl)-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
Molecular Formula C₂₉H₅₀O₆
Molecular Weight 494.7 g/mol
IUPAC Name (1S,2R,4R,5S,7S,11S,12S,15R,16S)-15-[(2S,3S,4S,5S)-5-ethyl-3,4-dihydroxy-6-methylheptan-2-yl]-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
Standard InChI InChI=1S/C29H50O6/c1-7-17(15(2)3)26(33)25(32)16(4)19-8-9-20-18-14-35-27(34)22-12-23(30)24(31)13-29(22,6)21(18)10-11-28(19,20)5/h15-26,30-33H,7-14H2,1-6H3/t16-,17-,18-,19+,20-,21-,22+,23-,24+,25-,26-,28+,29+/m0/s1
Standard InChIKey HJIKODJJEORHMZ-DNVPGCTHSA-N
Isomeric SMILES CC[C@H]([C@@H]([C@H]([C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2COC(=O)[C@@H]4[C@@]3(C[C@H]([C@H](C4)O)O)C)C)O)O)C(C)C
SMILES CCC(C(C)C)C(C(C(C)C1CCC2C1(CCC3C2COC(=O)C4C3(CC(C(C4)O)O)C)C)O)O
Canonical SMILES CCC(C(C)C)C(C(C(C)C1CCC2C1(CCC3C2COC(=O)C4C3(CC(C(C4)O)O)C)C)O)O
Melting Point 269-270°C
Physical Description Solid
Description 28-Homobrassinolide belongs to the class of organic compounds known as brassinolides and derivatives. These are cholestane based steroid lactones containing benzo[c]indeno[5, 4-e]oxepin-3-one. 28-Homobrassinolide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 28-Homobrassinolide has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 28-homobrassinolide is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 28-homobrassinolide can be found in brassicas. This makes 28-homobrassinolide a potential biomarker for the consumption of this food product.
Synonyms (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-1-[(1S,2S,3S,4S)-4-Ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-6H-benz[c]indeno[5,4-e]oxepin-6-one; Isohomobrassinolide; BR 120;
PubChem Compound 11409314
Last Modified Nov 11 2021
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